Cas no 5464-31-3 (2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid)

• Product Name: 2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid
• CAS No: 5464-31-3
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 942343
• PubChem ID: 4208766
• Update Time: 2025-04-19

2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanoethylamino)-4-methylsulfanylbutanoic Acid
• AC1N62M1
• DL-Methionine, N-(2-cyanoethyl)-
• N-(2-Cyan-aethyl)-methionin
• N-(2-Cyan-ethyl)-DL-methionin
• N-(2-Cyanoethyl)-DL-methionine
• N-(2-cyano-ethyl)-methionine
• N-< 2-Cyan-ethyl> -DL-methionin
• NSC15836
• WLN: NC2MYVQ2S1
• SCHEMBL11581223
• DTXSID60400865
• NSC-15836
• N-(2-Cyanoethyl)methionine
• Methionine, N-(2-cyanoethyl)-
• LHCHRAHJOLPBDV-UHFFFAOYSA-N
• 5464-31-3

• Inchi： 1S/C8H14N2O2S/c1-13-6-3-7(8(11)12)10-5-2-4-9/h7,10H,2-3,5-6H2,1H3,(H,11,12)
• InChI Key： LHCHRAHJOLPBDV-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NCCC#N

Computed Properties

• Exact Mass: 202.07772
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 73.12
• LogP: 1.08688